4,5,6-Trichloro-2-fluoropyrimidine
Overview
Description
4,5,6-Trichloro-2-fluoropyrimidine is a useful research compound. Its molecular formula is C4Cl3FN2 and its molecular weight is 201.41 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 199.911109 g/mol and the complexity rating of the compound is 113. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluoropyrimidine-Induced Cardiotoxicity
Fluoropyrimidines, including derivatives like 5-fluorouracil, are primarily used in cancer treatment. They have been studied for their cardiotoxic effects, which, though rare, can be life-threatening. The pathogenesis of fluoropyrimidine-induced cardiotoxicity (FIC) involves coronary vasospasm, endothelium and cardiomyocytes damage, and toxic metabolites, highlighting the need for further research in this area (Depetris et al., 2018).
Kinase Inhibitors Synthesis
The synthesis of 2,4-disubstituted-5-fluoropyrimidines has been explored for their potential as kinase inhibitors in cancer therapy. These novel compounds demonstrate the versatility of fluoropyrimidine derivatives in medicinal chemistry (Wada et al., 2012).
Synthesis of Fluoropyrimidine Derivatives
A study reported an efficient method to synthesize 2,6-disubstituted 4-fluoropyrimidines, showcasing their role as valuable building blocks in medicinal chemistry, particularly for drug development (Liu et al., 2019).
Noninvasive Drug Studies
Fluoropyrimidines have been pivotal in noninvasive drug studies using techniques like PET and MRI. Their unique properties aid in better understanding the drug's mechanism of action and optimizing chemotherapy for individual patients (Wolf et al., 2003).
Tubulin Inhibition Mechanism
Triazolopyrimidines, another class of fluoropyrimidine derivatives, have been synthesized as anticancer agents. They exhibit a unique mechanism of tubulin inhibition, different from traditional drugs, and show potential in overcoming multidrug resistance (Zhang et al., 2007).
Properties
IUPAC Name |
4,5,6-trichloro-2-fluoropyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4Cl3FN2/c5-1-2(6)9-4(8)10-3(1)7 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBERRJNSMLTFNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(N=C1Cl)F)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4Cl3FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.41 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-(Trifluoromethyl)phenyl)bicyclo[1.1.0]butane-1-carboxylic acid](/img/structure/B6305840.png)
